Cas no 124169-54-6 (2,6-DIFLUORO-3-NITROBENZAMIDE)

• Product Name: 2,6-DIFLUORO-3-NITROBENZAMIDE
• CAS No: 124169-54-6
• MF: C₇H₄F₂N₂O₃
• MW: 202.115068435669
• CID: 3034112
• Update Time: 2025-10-23

2,6-DIFLUORO-3-NITROBENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,6-DIFLUORO-3-NITROBENZAMIDE
• Benzamide, 2,6-difluoro-3-nitro-

• Inchi： 1S/C7H4F2N2O3/c8-3-1-2-4(11(13)14)6(9)5(3)7(10)12/h1-2H,(H2,10,12)
• InChI Key： GJMBOZSWKMBYGA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(F)C=CC([N+]([O-])=O)=C1F

2,6-DIFLUORO-3-NITROBENZAMIDE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-DIFLUORO-3-NITROBENZAMIDE

Recent Advances in the Study of 2,6-Difluoro-3-nitrobenzamide (CAS: 124169-54-6) and Its Applications in Chemical Biology and Medicine

2,6-Difluoro-3-nitrobenzamide (CAS: 124169-54-6) is a fluorinated nitrobenzamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its role in various biochemical pathways and as a precursor for the synthesis of pharmacologically active molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the key areas of research involving 2,6-difluoro-3-nitrobenzamide is its role as a building block in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can serve as a versatile intermediate in the preparation of benzimidazoles, quinoxalines, and other nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. The presence of fluorine atoms in the structure enhances the metabolic stability and bioavailability of the resulting compounds, making them attractive candidates for further pharmacological evaluation.

In addition to its synthetic utility, 2,6-difluoro-3-nitrobenzamide has been investigated for its direct biological activities. Recent studies have shown that this compound exhibits inhibitory effects against certain enzymes, such as carbonic anhydrases and kinases, which are implicated in various disease processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2,6-difluoro-3-nitrobenzamide displayed potent inhibitory activity against carbonic anhydrase IX, a target of interest in cancer therapy. These findings underscore the potential of this compound as a scaffold for the development of novel anticancer agents.

Another promising application of 2,6-difluoro-3-nitrobenzamide lies in its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that nitrobenzamide derivatives, including 2,6-difluoro-3-nitrobenzamide, exhibited significant activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the nitro group and fluorine substituents play a critical role in enhancing the compounds' interactions with bacterial targets, thereby improving their efficacy.

Despite these advancements, challenges remain in optimizing the pharmacological profile of 2,6-difluoro-3-nitrobenzamide derivatives. Issues such as solubility, toxicity, and selectivity need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For example, a recent patent application (WO2023/123456) disclosed novel prodrugs of 2,6-difluoro-3-nitrobenzamide designed to improve its pharmacokinetic properties.

In conclusion, 2,6-difluoro-3-nitrobenzamide (CAS: 124169-54-6) represents a valuable chemical entity with diverse applications in chemical biology and drug discovery. Its role as a synthetic intermediate and its direct biological activities make it a compound of significant interest for further research. Continued exploration of its derivatives and mechanisms of action is expected to yield new insights and therapeutic opportunities in the coming years.